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Compound of Interest

2-[(3-Hydroxypropyl)amino]-5-
Compound Name:
nitrobenzonitrile

CAS No.: 906214-83-3

Cat. No.: B2519972

Get Quote

Executive Summary

This guide details the protocol for the crystallographic characterization of 2-[(3-
Hydroxypropyl)amino]-5-nitrobenzonitrile. This molecule features a classic "push-pull”
electronic system—an electron-donating amino group at position 2 and electron-withdrawing
nitro (position 5) and cyano (position 1) groups.[1] The addition of a 3-hydroxypropy! tail
introduces a flexible hydrogen-bonding vector, distinguishing its solid-state behavior from the
parent 2-amino-5-nitrobenzonitrile.[1]

Key Objectives:

* Determine Conformation: Assess the planarity of the nitroaniline core and the folding of the
hydroxypropyl chain.

* Map Interactions: Identify the hierarchy of Hydrogen Bonding (Intra- vs. Intermolecular).

* Analyze Packing: Evaluate
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stacking interactions driven by the dipole moment.

Chemical Context & Synthesis

Understanding the molecular connectivity is a prerequisite for solving the structure.
o Core Scaffold: 2-amino-5-nitrobenzonitrile (CAS: 17420-30-3).[1][2][3][4][5]
¢ Modification: N-alkylation with a 3-hydroxypropyl chain.[1]

o Electronic Nature: Strong intramolecular Charge Transfer (ICT) from the amine lone pair to
the nitro group.

Predicted Structural Motifs

Before data collection, the crystallographer should anticipate the following features based on
homologous structures (e.g., HC Yellow dyes):

 Intramolecular Lock: A strong hydrogen bond between the amine N-H and the ortho-cyano
nitrogen (

), forcing coplanarity.

e Quinoid Distortion: Shortening of the

and
bonds due to resonance.[1]

e Supramolecular Chaining: The terminal -OH group will likely act as the primary
intermolecular "glue," forming chains or dimers.

Experimental Protocol: From Crystal to CIF
Crystallization Strategy

High-quality single crystals are required.[1] The push-pull nature creates a large dipole, often
leading to needle-like growth.[1]
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e Solvent System: Slow evaporation from Ethanol/Acetonitrile (1:1) or Acetone/Hexane
diffusion.[1] The polar tail requires a polar solvent to avoid disorder.

o Target Morphology: Block or prism (preferred over needles to reduce absorption errors).[1]

Data Collection (XRD)

e Source: Mo-K

(
A) is preferred for nitro-aromatics to minimize absorption, though Cu-K

is acceptable for small organic crystals.[1]

o Temperature:100 K (Cryogenic cooling is mandatory to freeze the flexible propyl tail and
reduce thermal ellipsoids).

e Resolution: Aim for

A or better to resolve the H-atom positions on the hydroxy! group.

Structure Solution Workflow

Use the following logical flow for solving the phase problem and refining the model.

H-Atom Treatment
(Constrained vs. Free)

Initial Model Refinement

(SHELXL - Least Squares)

Structure Solution
(SHELXT - Intrinsic Phasing)

Raw Frames Data Reduction hkl file
(Diffraction) (SAINT/CrysAlisPro)

Final CIF

Validation
(CheckCIF/Platon)

Click to download full resolution via product page

Figure 1: Crystallographic workflow from raw diffraction data to validated structure.

Structural Analysis & Interpretation
Molecular Conformation (The Core)
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The benzene ring serves as the planar anchor.

o Check: Calculate the torsion angle

o Expectation: The amine nitrogen should be
hybridized (planar) due to conjugation with the nitro group.

 Intramolecular H-Bond: Measure the distance between the Amine H and the Cyano N.
o Target:

distance

A.[1] This interaction creates a pseudo-6-membered ring, locking the orientation.[1]

The Hydroxypropyl Tail

The aliphatic chain
is the source of conformational flexibility.[1]
o Disorder Warning: If the tail shows high thermal parameters (

), model it with split positions (PART 1/ PART 2 in SHELXL).

» Torsion Analysis: Check for gauche vs. anti conformation along the C-C bonds.[1]

Supramolecular Architecture

This is the most critical analysis for materials application. The crystal lattice is held together by
a competition between Dipole-Dipole Stacking and Hydrogen Bonding.[1]
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Interaction Typical
Donor Acceptor . Structural Role
Type Distance (A)
Links molecules
H-Bond
) Terminal -OH Nitro -O 27-29 into infinite
(Primary) ]
chains.[1]
Forms
H-Bond ) )
Terminal -OH Hydroxyl -O 26-28 centrosymmetric
(Secondary) )
dimers.[1]
Stacks layers
Benzene Ring Benzene Ring 3.3-35 (Centroid-to-
Stacking Centroid).[1]
) ) Stabilizes the
Weak C-H...O Aromatic C-H Nitro -O 3.2-34

stack edges.[1]

Advanced Characterization: Hirshfeld Surface

Analysis

To visualize the "fingerprint" of the crystal packing, generate Hirshfeld surfaces (using

CrystalExplorer).

e Surface: Map the normalized contact distances.

o Red Spots: Indicate strong H-bonds (OH...O and NH...N).[1]

o White Regions: Van der Waals contacts.[1]
e Fingerprint Plot:
o Look for sharp spikes at the bottom left (short

) corresponding to the strong
interactions.

o Abroad green region in the center indicates
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stacking.

2-[(3-Hydroxypropyl)amino]

-5-nitrobenzonitrile

Stabilizes Core |Extends Lattice

Intramolecular Intermolecular Chain

Lock (NH...CN) (OH...NO2) 3D Packing

Planarity enables

Pi-Pi Stacking

(Antiparallel)

Click to download full resolution via product page
Figure 2: Interaction hierarchy determining the crystal lattice stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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